Cas no 741290-33-5 (1,2-Ethanediamine,N1-(2-furanylmethyl)-N1-methyl-)

1,2-Ethanediamine,N1-(2-furanylmethyl)-N1-methyl- structure
741290-33-5 structure
Product Name:1,2-Ethanediamine,N1-(2-furanylmethyl)-N1-methyl-
CAS No:741290-33-5
MF:C8H14N2O
MW:154.209561824799
CID:560206
PubChem ID:43526668
Update Time:2025-07-29

1,2-Ethanediamine,N1-(2-furanylmethyl)-N1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-(2-furanylmethyl)-N1-methyl-
    • 1,2-Ethanediamine,N-(2-furanylmethyl)-N-methyl- (9CI)
    • N'-(furan-2-ylmethyl)-N'-methylethane-1,2-diamine
    • N*1*-FURAN-2-YLMETHYL-N*1*-METHYL-ETHANE-1,2-DIAMINE
    • AM101215
    • N1-(Furan-2-ylmethyl)-N1-methylethane-1,2-diamine
    • N-(2-Furylmethyl)-N-methyl-1,2-ethanediamine
    • DTXSID60656123
    • SCHEMBL6824500
    • N~1~-[(Furan-2-yl)methyl]-N~1~-methylethane-1,2-diamine
    • 741290-33-5
    • MDL: MFCD12191490
    • Inchi: 1S/C8H14N2O/c1-10(5-4-9)7-8-3-2-6-11-8/h2-3,6H,4-5,7,9H2,1H3
    • InChI Key: QYYGAIAXGKYGDW-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CN(C)CCN

Computed Properties

  • Exact Mass: 154.111
  • Monoisotopic Mass: 154.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 42.4A^2

1,2-Ethanediamine,N1-(2-furanylmethyl)-N1-methyl- Pricemore >>

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